Cas no 1269993-80-7 ((3S)-3-amino-3-(pyrazin-2-yl)propanoic acid)

• Product Name: (3S)-3-amino-3-(pyrazin-2-yl)propanoic acid
• CAS No: 1269993-80-7
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• CID: 5694144
• PubChem ID: 55291885
• Update Time: 2025-05-20

(3S)-3-amino-3-(pyrazin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS006366420
• EN300-1287151
• 1269993-80-7
• (3S)-3-amino-3-(pyrazin-2-yl)propanoic acid
• (3S)-3-amino-3-pyrazin-2-ylpropanoicacid
• (3S)-3-amino-3-pyrazin-2-ylpropanoic acid
• 2-Pyrazinepropanoic acid, β-amino-, (βS)-

• Inchi： 1S/C7H9N3O2/c8-5(3-7(11)12)6-4-9-1-2-10-6/h1-2,4-5H,3,8H2,(H,11,12)/t5-/m0/s1
• InChI Key： YQTIJSCUNSAKSA-YFKPBYRVSA-N
• SMILES： OC(C[C@@H](C1C=NC=CN=1)N)=O

Computed Properties

• Exact Mass: 167.069476538g/mol
• Monoisotopic Mass: 167.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.1
• Topological Polar Surface Area: 89.1Ų

Experimental Properties

• Density: 1.345±0.06 g/cm3(Predicted)
• Boiling Point: 349.5±42.0 °C(Predicted)
• pka: 3.23±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3S)-3-amino-3-(pyrazin-2-yl)propanoic acid

Introduction to (3S)-3-amino-3-(pyrazin-2-yl)propanoic Acid (CAS No. 1269993-80-7)

(3S)-3-amino-3-(pyrazin-2-yl)propanoic acid (CAS No. 1269993-80-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (S)-aminopyrazinepropionic acid or (S)-APP, is a chiral amino acid derivative characterized by its unique structural features and potential biological activities. The compound's structure includes a pyrazine ring and an amino acid moiety, which contribute to its diverse applications in drug discovery and development.

The pyrazine ring is a key structural element that imparts specific chemical and biological properties to the molecule. Pyrazine derivatives are known for their broad spectrum of biological activities, including antimicrobial, antifungal, and anti-inflammatory effects. The presence of the amino acid moiety further enhances the compound's potential as a building block for more complex molecules, such as peptides and peptidomimetics, which are crucial in the design of novel therapeutic agents.

Recent studies have highlighted the potential of (3S)-3-amino-3-(pyrazin-2-yl)propanoic acid in various therapeutic areas. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to modulate inflammatory pathways, particularly through the inhibition of pro-inflammatory cytokines, has been a focal point of these studies.

In addition to its anti-inflammatory properties, (3S)-3-amino-3-(pyrazin-2-yl)propanoic acid has shown potential as an antimicrobial agent. A study published in *Antimicrobial Agents and Chemotherapy* reported that the compound exhibits significant antibacterial activity against both Gram-positive and Gram-negative bacteria. This broad-spectrum activity suggests that (S)-APP could be developed into a novel class of antibiotics to combat multidrug-resistant bacterial infections, a growing concern in global healthcare.

The structural versatility of (3S)-3-amino-3-(pyrazin-2-yl)propanoic acid also makes it an attractive candidate for use in peptidomimetic design. Peptidomimetics are synthetic compounds that mimic the structure and function of natural peptides but often exhibit improved pharmacological properties such as increased stability, bioavailability, and reduced immunogenicity. In this context, (S)-APP can serve as a key building block for the synthesis of peptidomimetics with enhanced therapeutic potential.

Furthermore, recent advancements in computational chemistry have facilitated the rational design of compounds based on (3S)-3-amino-3-(pyrazin-2-yl)propanoic acid. Molecular docking studies have identified specific binding sites on target proteins where (S)-APP can interact with high affinity. This information is invaluable for optimizing the compound's structure to achieve better pharmacological profiles and therapeutic outcomes.

The synthesis of (3S)-3-amino-3-(pyrazin-2-yl)propanoic acid has been extensively studied, with several efficient routes reported in the literature. One common approach involves the reaction of 2-chloropyrazine with an appropriate chiral amine followed by hydrolysis to yield the desired product. The chiral center at the C³ position is crucial for the compound's biological activity, and enantioselective synthesis methods have been developed to ensure high enantiomeric purity.

In conclusion, (3S)-3-amino-3-(pyrazin-2-yl)propanoic acid (CAS No. 1269993-80-7) is a versatile compound with significant potential in various therapeutic areas. Its unique structural features, combined with its anti-inflammatory and antimicrobial properties, make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new applications and mechanisms of action, (S)-APP is poised to play a pivotal role in advancing drug discovery and improving patient outcomes.